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Compound of Interest

Compound Name: Cinacalcet-d4 Hydrochloride

Cat. No.: B15351893

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers
of cinacalcet-d4 hydrochloride, a deuterated analog of the calcimimetic agent cinacalcet.
This document is intended to assist researchers, scientists, and drug development
professionals in sourcing this compound for their studies. It includes a comparative summary of
supplier specifications, a detailed experimental protocol for a common application, and
visualizations of relevant pathways and workflows.

Introduction to Cinacalcet and its Deuterated Analog

Cinacalcet hydrochloride is a calcimimetic agent that acts as an allosteric modulator of the
calcium-sensing receptor (CaSR).[1][2] It is clinically used to treat secondary
hyperparathyroidism in patients with chronic kidney disease and hypercalcemia in patients with
parathyroid carcinoma.[3][4] By increasing the sensitivity of the CaSR to extracellular calcium,
cinacalcet reduces the secretion of parathyroid hormone (PTH).[4]

Cinacalcet-d4 hydrochloride is a stable, isotopically labeled version of cinacalcet. The
inclusion of four deuterium atoms provides a distinct mass signature, making it an ideal internal
standard for quantitative bioanalytical assays, particularly liquid chromatography-mass
spectrometry (LC-MS). Its use ensures high accuracy and precision in the measurement of
cinacalcet concentrations in biological matrices.
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Commercial Supplier Overview

Several chemical suppliers offer cinacalcet-d4 hydrochloride for research purposes. The

following tables summarize the key quantitative data available from these suppliers to facilitate

easy comparison.

Table 1: Supplier and Product Identification

Supplier Product Name Catalog Number CAS Number
Simson Pharma Cinacalcet-D4 364782-34-3
Limited Hydrochloride (Unlabeled)
Cinacalcet-d4
LGC Standards ] - -
Hydrochloride
Santa Cruz Cinacalcet-d4
) ) sc-219198 364782-34-3
Biotechnology Hydrochloride
Cinacalcet-d4 364782-34-3
MedChemExpress ) HY-10023S
hydrochloride (Unlabeled)
Table 2: Physicochemical Properties
. Molecular Weight ( .
Supplier Molecular Formula Purity
g/mol )
Simson Pharma
o C22H18D4F3N.HCI 397.9 -
Limited
LGC Standards C22H18D4F3N.HCI 397.9 -
Santa Cruz
_ C22H19D4CIF3N 397.9 -
Biotechnology
MedChemExpress C22H18D4F3N.HCI 397.9 99.88%

Note: "-" indicates that the information was not readily available on the supplier's website.
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Experimental Protocols

The primary application of cinacalcet-d4 hydrochloride is as an internal standard in the
quantification of cinacalcet in biological samples by LC-MS/MS. The following is a generalized
protocol synthesized from methodologies reported in scientific literature.

Protocol: Quantification of Cinacalcet in Human Plasma using Cinacalcet-d4 Hydrochloride
as an Internal Standard

1. Materials and Reagents:

¢ Cinacalcet hydrochloride (analytical standard)

o Cinacalcet-d4 hydrochloride (internal standard)

e Human plasma (with appropriate anticoagulant)

o Methanol (LC-MS grade)

¢ Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

» Protein precipitation solvent (e.g., acetonitrile or methanol)
2. Preparation of Stock and Working Solutions:

o Cinacalcet Stock Solution (1 mg/mL): Accurately weigh and dissolve cinacalcet hydrochloride
in methanol.

e Cinacalcet-d4 Hydrochloride Stock Solution (1 mg/mL): Accurately weigh and dissolve
cinacalcet-d4 hydrochloride in methanol.

o Working Solutions: Prepare serial dilutions of the cinacalcet stock solution in a mixture of
methanol and water (e.g., 50:50 v/v) to create calibration standards. Prepare a working
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solution of cinacalcet-d4 hydrochloride at an appropriate concentration (e.g., 100 ng/mL)
in the same diluent.

. Sample Preparation (Protein Precipitation):

To 100 pL of plasma sample (calibration standard, quality control, or unknown), add a fixed
volume (e.g., 10 pL) of the cinacalcet-d4 hydrochloride working solution and vortex briefly.

Add 3 volumes (e.g., 300 pL) of cold protein precipitation solvent (e.g., acetonitrile).
Vortex vigorously for 1-2 minutes to precipitate plasma proteins.
Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in a suitable volume (e.g., 100 pL) of the mobile phase.
. LC-MS/MS Analysis:

Liguid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile
phase B (e.g., 0.1% formic acid in acetonitrile).

Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer equipped with an
electrospray ionization (ESI) source operating in positive ion mode.

MRM Transitions: Monitor the specific precursor to product ion transitions for both cinacalcet
and cinacalcet-d4.

. Data Analysis:
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o Construct a calibration curve by plotting the peak area ratio of cinacalcet to cinacalcet-d4
against the concentration of the calibration standards.

» Determine the concentration of cinacalcet in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate key concepts related to the use and mechanism of cinacalcet.
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Caption: A typical workflow for the preparation of plasma samples for LC-MS/MS analysis.
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Caption: Simplified signaling pathway of cinacalcet's action on the calcium-sensing receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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